Cas no 1616434-78-6 (trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride)
trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- rel-(4aR,7aR)-6,6-difluorooctahydrocyclopenta[b][1,4]oxazine hydrochloride
- (4aR,7aR)-6,6-difluorooctahydrocyclopenta[b][1,4]oxazine hydrochloride
- trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride
- (4aR,7aR)-rel-6,6-Difluorooctahydrocyclopenta[b][1,4]oxazinehydrochloride
- Cyclopent[b]?-?1,?4-?oxazine, 6,?6-?difluorooctahydro-?, hydrochloride (1:1)?, (4aR,?7aR)?-?rel-
- (4aR,7aR)-rel-6,6-Difluorooctahydrocyclopenta[b][1,4]oxazine hydrochloride
- 1616434-78-6
- D72942
- (4aR,7aR)-6,6-difluoro-octahydrocyclopenta[b][1,4]oxazine hydrochloride
- PMHQPRMZQKFYKV-KGZKBUQUSA-N
- SCHEMBL15816960
-
- Inchi: 1S/C7H11F2NO.ClH/c8-7(9)3-5-6(4-7)11-2-1-10-5;/h5-6,10H,1-4H2;1H/t5-,6-;/m1./s1
- InChI Key: PMHQPRMZQKFYKV-KGZKBUQUSA-N
- SMILES: O1CCN[C@]2([H])CC(F)(F)C[C@@]12[H].[H]Cl
Computed Properties
- Exact Mass: 199.0575480g/mol
- Monoisotopic Mass: 199.0575480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA085-1-100MG |
trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride |
1616434-78-6 | 95% | 100MG |
¥ 3,201.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA085-1-250MG |
trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride |
1616434-78-6 | 95% | 250MG |
¥ 5,121.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA085-1-500MG |
trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride |
1616434-78-6 | 95% | 500MG |
¥ 8,540.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA085-1-1G |
trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride |
1616434-78-6 | 95% | 1g |
¥ 12,804.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA085-1-5G |
trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride |
1616434-78-6 | 95% | 5g |
¥ 38,412.00 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128743-100mg |
rel-(4aR,7aR)-6,6-difluorooctahydrocyclopenta[b][1,4]oxazine hydrochloride |
1616434-78-6 | 98% | 100mg |
¥4539 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128743-250mg |
rel-(4aR,7aR)-6,6-difluorooctahydrocyclopenta[b][1,4]oxazine hydrochloride |
1616434-78-6 | 98% | 250mg |
¥7263 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128743-500mg |
rel-(4aR,7aR)-6,6-difluorooctahydrocyclopenta[b][1,4]oxazine hydrochloride |
1616434-78-6 | 98% | 500mg |
¥13974 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128743-1g |
rel-(4aR,7aR)-6,6-difluorooctahydrocyclopenta[b][1,4]oxazine hydrochloride |
1616434-78-6 | 98% | 1g |
¥19555 | 2023-04-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQA085-1-100mg |
trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride |
1616434-78-6 | 95% | 100mg |
¥3201.0 | 2024-04-23 |
trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride
trans-6,6-Difluoro-3,4,4a,5,7,7a-Hexahydro-2H-Cyclopenta[b][1,4]oxazine Hydrochloride: A Comprehensive Overview
The compound trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine hydrochloride (CAS No. 1616434-78-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique bicyclic structure and the presence of fluorine atoms at the 6 and 6' positions of the cyclopentane ring system. The hydrochloride salt form suggests its application in pharmaceutical contexts where ionization properties are critical for bioavailability and stability.
Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as solubility and bioavailability. The trans configuration of this compound is particularly noteworthy as it may influence the stereochemical interactions with biological targets. Researchers have demonstrated that fluorine substitution can significantly alter the electronic properties of a molecule, making it more amenable to binding with specific receptors or enzymes.
The synthesis of trans-6,6-difluoro-cyclopenta[b][1,4]oxazine hydrochloride involves a multi-step process that includes ring-forming reactions and fluorination techniques. Advanced methodologies such as microwave-assisted synthesis and catalytic fluorination have been employed to optimize the production process. These techniques not only improve yield but also ensure the stereochemical integrity of the final product.
In terms of applications, this compound has shown promise in preliminary in vitro studies as a potential modulator of ion channels and G-protein coupled receptors (GPCRs). Its ability to interact with these targets suggests its potential in treating conditions such as epilepsy or chronic pain. Furthermore, recent research has explored its use in nanotechnology applications due to its rigid bicyclic structure and ability to form stable supramolecular assemblies.
The cyclopenta[b][1,4]oxazine core of this molecule is a key structural feature that contributes to its unique reactivity and stability. This core is derived from a fused ring system consisting of a cyclopentane ring fused with an oxazine moiety. The presence of two fluorine atoms at the 6 and 6' positions introduces steric hindrance and electronic effects that can be exploited in designing more potent drug candidates.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in confirming the stereochemistry and purity of this compound. These methods provide critical insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its pharmacological behavior.
Looking ahead, ongoing research aims to explore the enantioselective synthesis of this compound to produce enantiomerically pure samples for chiral pharmacological studies. Additionally, efforts are being made to evaluate its safety profile through preclinical toxicity studies in animal models.
In conclusion,trans-6,6-difluoro-cyclopenta[b][1,4]oxazine hydrochloride represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing both therapeutic development and materials science research.
1616434-78-6 (trans-6,6-difluoro-3,4,4a,5,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)